![molecular formula C14H14Cl2N2O5 B3836555 ethyl 2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)acrylate](/img/structure/B3836555.png)
ethyl 2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)acrylate
Overview
Description
Ethyl 2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)acrylate is an organic compound that has gained significant attention in the field of scientific research. It is commonly referred to as DCNBA, and its unique chemical structure makes it an ideal candidate for various applications in the field of chemistry and biochemistry.
Mechanism of Action
The mechanism of action of DCNBA is not fully understood, but it is believed to involve the interaction of the compound with specific proteins and enzymes in the body. DCNBA has been shown to inhibit the activity of certain enzymes, which can lead to changes in cellular metabolism and function.
Biochemical and Physiological Effects:
DCNBA has been shown to have a number of biochemical and physiological effects, including anti-inflammatory and antioxidant properties. It has also been shown to inhibit the growth of certain cancer cells and to have potential as a therapeutic agent for the treatment of cancer and other diseases.
Advantages and Limitations for Lab Experiments
DCNBA has several advantages for use in lab experiments, including its high purity and stability, as well as its solubility in common organic solvents. However, it also has some limitations, including its relatively high cost and the need for specialized equipment and expertise for its synthesis and handling.
Future Directions
There are several potential future directions for research on DCNBA, including its use in the development of new electronic and optoelectronic devices, as well as its potential as a therapeutic agent for the treatment of cancer and other diseases. Other areas of research could include the development of new synthetic methods for DCNBA and the investigation of its interactions with specific proteins and enzymes in the body.
In conclusion, DCNBA is a unique and versatile compound that has significant potential for use in a variety of scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on DCNBA is needed to fully understand its potential and to explore new applications for this promising compound.
Scientific Research Applications
DCNBA has been extensively studied for its potential applications in the field of organic electronics and optoelectronics. It has been shown to exhibit excellent properties such as high electron mobility, good thermal stability, and strong absorption in the visible and near-infrared regions. These properties make it an ideal candidate for use in organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and other electronic devices.
properties
IUPAC Name |
ethyl (Z)-2-(2,4-dichloro-5-nitrobenzoyl)-3-(dimethylamino)prop-2-enoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14Cl2N2O5/c1-4-23-14(20)9(7-17(2)3)13(19)8-5-12(18(21)22)11(16)6-10(8)15/h5-7H,4H2,1-3H3/b9-7- | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VAGGYVYRJORKFY-CLFYSBASSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=CN(C)C)C(=O)C1=CC(=C(C=C1Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)/C(=C\N(C)C)/C(=O)C1=CC(=C(C=C1Cl)Cl)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14Cl2N2O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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